2-[1-(benzenesulfonyl)-5-methoxyindol-3-yl]-N,N-dimethylethanamine
Overview
Description
The compound “2-[1-(benzenesulfonyl)-5-methoxyindol-3-yl]-N,N-dimethylethanamine” is a complex organic molecule. It contains an indole ring, which is a common structure in many natural products and pharmaceuticals. The benzenesulfonyl group is a common functional group in organic chemistry, often involved in substitution reactions . The methoxy group and dimethylamino group are also common in organic compounds and can influence the compound’s reactivity and properties.
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the indole ring, benzenesulfonyl group, methoxy group, and dimethylamino group would all contribute to its overall structure .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the various functional groups present. For example, the benzenesulfonyl group could potentially undergo substitution reactions . The indole ring might participate in electrophilic aromatic substitution reactions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the polar sulfonyl group and the basic dimethylamino group could influence its solubility .Scientific Research Applications
Pharmacology and Toxicology of Hallucinogens
Research on hallucinogens, such as serotonergic hallucinogens (which induce profound changes in perception and cognition through 5-HT2A receptor activation), provides insights into the structural activity relationships, behavioral pharmacology, metabolism, and toxicity of these compounds. The study of N-benzylphenethylamines ("NBOMes"), a class of hallucinogens with subnanomolar affinity for the 5-HT2A receptor, highlights the importance of understanding the toxicological profile of compounds with potent hallucinogenic properties and their potential for causing severe toxicity and fatalities (Halberstadt, 2017).
Melatonin: Plant Science and Anti-inflammatory Effects
The study of melatonin (N-acetyl-5-methoxytryptamine), a compound with structural similarity in the methoxy functional group, in plant science reveals its role in regulating circadian rhythms, promoting immunomodulation, and acting as an antioxidant and anti-inflammatory agent. Melatonin's anti-inflammatory activity, particularly against chronic inflammation underlying many diseases, suggests potential pharmacological applications for compounds with similar functional groups or biological activity (Nawaz et al., 2016).
Neurochemistry and Neurotoxicity
The neurochemistry and neurotoxicity of 3,4-Methylenedioxymethamphetamine (MDMA, "Ecstasy"), which shares a phenethylamine backbone with many hallucinogenic and psychoactive compounds, provide critical insights into the effects of such compounds on the central nervous system, including their potential for causing serotonergic neurotoxicity and the mechanisms underlying their psychoactive effects (McKenna & Peroutka, 1990).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
MS-245, also known as L7TKH887Y7, is a potent antagonist of the serotonin (5-HT) receptor subtype 5-HT6 . The 5-HT6 receptor is one of the several receptor subtypes for 5-HT, which is a biogenic hormone that functions as a neurotransmitter and a hormone. It is involved in the transmission of signals in the brain .
Mode of Action
MS-245 interacts with its target, the 5-HT6 receptor, by binding to it and acting as an antagonist . This means that it blocks the action of 5-HT at the 5-HT6 receptor, preventing the normal function of 5-HT . This interaction and the resulting changes can lead to various effects depending on the specific role of the 5-HT6 receptor in different physiological processes .
Biochemical Pathways
Given its role as a 5-ht6 receptor antagonist, it is likely that it impacts the serotonergic system and the various physiological processes that this system regulates .
Result of Action
The molecular and cellular effects of MS-245’s action are largely dependent on the role of the 5-HT6 receptor in different cells and tissues. By acting as an antagonist at the 5-HT6 receptor, MS-245 can modulate the activity of the serotonergic system and potentially influence various physiological processes .
properties
IUPAC Name |
2-[1-(benzenesulfonyl)-5-methoxyindol-3-yl]-N,N-dimethylethanamine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N2O3S/c1-20(2)12-11-15-14-21(19-10-9-16(24-3)13-18(15)19)25(22,23)17-7-5-4-6-8-17/h4-10,13-14H,11-12H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIJIQCBYMBZLJD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)CCC1=CN(C2=C1C=C(C=C2)OC)S(=O)(=O)C3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N2O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID501027131 | |
Record name | 2-[5-Methoxy-1-(phenylsulfonyl)-1H-indol-3-yl]-N,N-dimethylethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501027131 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
358.5 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[1-(benzenesulfonyl)-5-methoxyindol-3-yl]-N,N-dimethylethanamine | |
CAS RN |
263384-65-2 | |
Record name | MS-245 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0263384652 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 2-[5-Methoxy-1-(phenylsulfonyl)-1H-indol-3-yl]-N,N-dimethylethanamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID501027131 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | MS-245 | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/L7TKH887Y7 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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